Cas no 2174001-28-4 (rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride)

Technical Introduction: rac-(4aR,8aR)-octahydro-1,4-dioxino[2,3-c]pyridine hydrochloride is a chiral bicyclic compound featuring a fused dioxane-pyridine scaffold. Its rigid octahydro structure and stereochemical purity (4aR,8aR configuration) make it a valuable intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules targeting CNS disorders. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. This compound’s unique heterocyclic framework is advantageous for structure-activity relationship (SAR) studies, enabling precise modifications to optimize pharmacokinetic properties. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis, making it a reliable building block for medicinal chemistry applications.
rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride structure
2174001-28-4 structure
Product Name:rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride
CAS No:2174001-28-4
MF:C7H14ClNO2
MW:179.644561290741
CID:5893184
PubChem ID:132391470
Update Time:2025-10-22

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride, trans
    • rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride
    • Z3031275796
    • EN300-1588068
    • 2174001-28-4
    • rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
    • (4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride
    • AKOS034825281
    • Inchi: 1S/C7H13NO2.ClH/c1-2-8-5-7-6(1)9-3-4-10-7;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1
    • InChI Key: NFRCUTBOOQIWHZ-LEUCUCNGSA-N
    • SMILES: [C@@]12([H])OCCO[C@@]1([H])CNCC2.Cl

Computed Properties

  • Exact Mass: 179.0713064g/mol
  • Monoisotopic Mass: 179.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1588068-0.05g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
0.05g
$315.0 2023-11-13
Enamine
EN300-1588068-0.1g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
0.1g
$470.0 2023-11-13
Enamine
EN300-1588068-0.25g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
0.25g
$672.0 2023-11-13
Enamine
EN300-1588068-0.5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
0.5g
$1058.0 2023-11-13
Enamine
EN300-1588068-1.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
1g
$1357.0 2023-06-04
Enamine
EN300-1588068-2.5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
2.5g
$2660.0 2023-11-13
Enamine
EN300-1588068-5.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
5g
$3935.0 2023-06-04
Enamine
EN300-1588068-10.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
10g
$5837.0 2023-06-04
Enamine
EN300-1588068-1g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
1g
$1357.0 2023-11-13
Enamine
EN300-1588068-5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride
2174001-28-4 95%
5g
$3935.0 2023-11-13

Additional information on rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine hydrochloride

Introduction to Rac-(4aR,8aR)-Octahydro-1,4-dioxino-2,3-cpyridine Hydrochloride (CAS No. 2174001-28-4)

Rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2174001-28-4, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study in synthetic chemistry and medicinal chemistry.

The molecular structure of rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride) is characterized by its complex arrangement of rings and heteroatoms, which contribute to its unique chemical behavior. The presence of the dioxino group and the cpyridine moiety introduces a high degree of steric and electronic complexity, which can be exploited for the design of novel pharmacophores. This structural complexity has made it a valuable scaffold for the development of drugs targeting various biological pathways.

In recent years, there has been a growing interest in exploring the therapeutic potential of rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride). Preliminary studies have suggested that this compound may possess significant biological activity, particularly in the context of modulating enzyme function and receptor interactions. For instance, researchers have hypothesized that it could interfere with key signaling pathways involved in inflammation and neurodegeneration. These findings have opened up new avenues for further investigation into its potential as a lead compound for drug discovery.

The synthesis of rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride) presents considerable challenges due to its intricate stereochemistry. Achieving the correct configuration at the 4a and 8a positions is crucial for its biological activity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to ensure high enantiomeric purity. These efforts are essential for obtaining a compound that can be effectively evaluated in preclinical studies.

The hydrochloride salt form of rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride) enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Improved solubility can lead to better bioavailability and more efficient drug delivery systems. This has prompted researchers to explore formulations that leverage the solubility advantages of the hydrochloride salt to develop novel therapeutic agents.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride). Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets. These simulations provide valuable insights into how the compound might behave within living systems and guide the optimization process toward more effective drug candidates.

In conclusion, rac-(4aR,8aR-octahydro-1,4-dioxino-2,3-cpyridine hydrochloride) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and promising biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic strategies for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司